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Compound of Interest

Compound Name: (R)-Efavirenz

Cat. No.: B562751

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential safety and logistical information
for the handling of (R)-Efavirenz, a non-nucleoside reverse transcriptase inhibitor. Adherence
to these guidelines is crucial to ensure personal safety and minimize environmental
contamination.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary when working with (R)-
Efavirenz. The following table summarizes the recommended PPE.
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) _ Standard/Specificati
Protection Type Equipment Purpose
on
Safety goggles with Conforming to EN 166  To protect eyes from

Eye and Face

Protection

side-shields or a face
shield

(EU) or NIOSH (US)
approved[1][2]

dust, splashes, and

aerosols.

Hand Protection

Chemical-resistant

gloves (e.g., nitrile)

. To prevent skin
Inspected prior to

use[1][2]

contact with the

compound.

Body Protection

Laboratory coat or

impervious clothing

To protect skin and
Fully buttoned[1][2] personal clothing from

contamination.

Respiratory Protection

NIOSH-approved
respirator (e.g., N95
or higher)

Required when dusts ) )
To prevent inhalation
or aerosols may be
of the compound.
generated[1]

Physical and Chemical Properties

Understanding the properties of (R)-Efavirenz is essential for safe handling and storage.

Property

Value

Molecular Formula

C14HoCIF3NO2[3]

Molecular Weight 315.68 g/mol [3]

Appearance Solid[3]

Melting Point 139-141°CJ[3]

Boiling Point 422.7 £ 55.0°C at 760 mmHg][3]

Relative Density

1.53 g/cm3[3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of (R)-Efavirenz in DMSO
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This protocol outlines the steps for safely preparing a stock solution of (R)-Efavirenz.
Materials:
e (R)-Efavirenz powder
e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes
o Calibrated pipettes and sterile, filtered pipette tips
e Analytical balance
e \ortex mixer
Procedure:
e Preparation and Pre-cautions:
o Work within a certified chemical fume hood to minimize inhalation exposure.[1]

o Ensure all necessary PPE is donned correctly before handling the compound. This
includes a lab coat, nitrile gloves, and safety goggles.[1][2]

o Decontaminate the work surface before and after the procedure.
e Weighing the Compound:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of (R)-Efavirenz powder into the tube. Avoid
generating dust. If dust is generated, a respirator is recommended.[1]

o Record the exact weight.

¢ Dissolution:
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o In the chemical fume hood, add the appropriate volume of anhydrous DMSO to the
microcentrifuge tube containing the (R)-Efavirenz powder to achieve a 10 mM
concentration.

o Cap the tube securely.
e Mixing:

o Vortex the tube until the (R)-Efavirenz is completely dissolved.
o Storage:

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at the recommended temperature, typically -20°C or -80°C, to
ensure stability.

e Waste Disposal:

o Dispose of all contaminated materials, including pipette tips, gloves, and empty
containers, in a designated hazardous waste container.[1][4]

o Liquid waste containing (R)-Efavirenz should be collected in a separate, labeled
hazardous waste container.[4]

o Decontamination:
o Thoroughly decontaminate the work area and any equipment used.

o Remove PPE in the correct order to prevent cross-contamination and wash hands
thoroughly.[1]

Visual Guides for Safe Handling

To further ensure safety, the following diagrams illustrate key procedural workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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